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Compound of Interest

Compound Name: 3-Bromo-1,2-propanediol

Cat. No.: B131886 Get Quote

Technical Overview of 3-Bromo-1,2-propanediol
For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for 3-Bromo-1,2-propanediol, a key

reagent in various chemical syntheses. The information is presented to be a quick and reliable

reference for laboratory and development settings.

Physicochemical Properties
3-Bromo-1,2-propanediol, also known as α-Glycerol bromohydrin, is a brominated

hydrocarbon.[1][2] It functions as a protecting group reagent for carbonyl functions and has

applications related to glycerol kinase substrate specificity.[2][3]

The fundamental molecular attributes of this compound are summarized below.
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Property Value Source

Molecular Formula C₃H₇BrO₂ [1][2][3][4][5]

Molecular Weight 154.99 g/mol [1][2][3][4][6]

CAS Number 4704-77-2 [1][2][3][4][5][6]

Appearance
Clear colorless to yellowish

viscous liquid
[2][5]

Density 1.771 g/mL at 25 °C

Boiling Point 72-75 °C at 0.2 mmHg

Refractive Index n20/D 1.518

Logical Relationship of Identifiers
The following diagram illustrates the relationship between the common name of the compound

and its primary molecular identifiers.
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Caption: Core molecular identifiers for 3-Bromo-1,2-propanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

